Cas no 71931-27-6 (2-Propenoic acid,3-[4-(octadecyloxy)phenyl]-)

• Product Name: 2-Propenoic acid,3-[4-(octadecyloxy)phenyl]-
• CAS No: 71931-27-6
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 548621
• PubChem ID: 10927875
• Update Time: 2025-04-19

2-Propenoic acid,3-[4-(octadecyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[4-(octadecyloxy)phenyl]-
• 4-n-Octadecyloxycinnamic
• 4-N-OCTADECYLOXYCINNAMIC ACID
• 4-octadecyloxycinnamic acid
• 4-STEARYLOXYCINNAMIC ACID
• Octadecyloxycinnamic
• RARECHEM AL BK 0390
• SCHEMBL1051795
• SCHEMBL1051794
• 71931-27-6
• (E)-3-(4-octadecoxyphenyl)prop-2-enoic Acid
• (E)-3-(4-(octadecyloxy)phenyl)acrylic acid
• CHEMBL154078

• Inchi： 1S/C27H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-30-26-21-18-25(19-22-26)20-23-27(28)29/h18-23H,2-17,24H2,1H3,(H,28,29)/b23-20+
• InChI Key： ZQZOVFQJZLBPET-BSYVCWPDSA-N
• SMILES： O(C1C=CC(/C=C/C(=O)O)=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 416.32900
• Monoisotopic Mass: 416.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: 。
• PSA: 46.53000
• LogP: 8.42470
• Solubility: 。